3-(5-Oxopyrrolidin-3-yl)benzoic acid
Description
Scientific Research Applications
Drug Discovery
The compound “3-(5-Oxopyrrolidin-3-yl)benzoic acid” is a derivative of pyrrolidine . Pyrrolidine is a versatile scaffold used by medicinal chemists to obtain compounds for the treatment of human diseases . The pyrrolidine ring is of great interest due to its ability to efficiently explore the pharmacophore space, contribute to the stereochemistry of the molecule, and increase three-dimensional coverage .
Treatment of Human Diseases
The pyrrolidine ring and its derivatives, including “3-(5-Oxopyrrolidin-3-yl)benzoic acid”, are used to develop bioactive molecules with target selectivity for the treatment of various human diseases .
Influence of Steric Factors on Biological Activity
The structure-activity relationship (SAR) of the studied compounds, including “3-(5-Oxopyrrolidin-3-yl)benzoic acid”, is investigated to understand the influence of steric factors on biological activity .
Design of New Pyrrolidine Compounds
The stereogenicity of carbons in the pyrrolidine ring, including “3-(5-Oxopyrrolidin-3-yl)benzoic acid”, is significant. Different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates .
Antiviral Activity
A benzoic acid derivative, NC-5, has shown effectiveness on wild-type and oseltamivir-resistant virus strains . Although NC-5 is not exactly “3-(5-Oxopyrrolidin-3-yl)benzoic acid”, it provides an insight into the potential antiviral applications of similar compounds.
Treatment of Drug-Resistant Viral Infections
NC-5 might be a mild NA inhibitor that could be employed in the treatment of drug-resistant viral infections . This suggests that “3-(5-Oxopyrrolidin-3-yl)benzoic acid” and its derivatives could potentially be used in similar applications.
properties
IUPAC Name |
3-(5-oxopyrrolidin-3-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO3/c13-10-5-9(6-12-10)7-2-1-3-8(4-7)11(14)15/h1-4,9H,5-6H2,(H,12,13)(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KCGPFGJXWNJLNY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CNC1=O)C2=CC(=CC=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(5-Oxopyrrolidin-3-yl)benzoic acid | |
CAS RN |
1517604-84-0 |
Source
|
| Record name | 3-(5-oxopyrrolidin-3-yl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-chloro-N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzenesulfonamide](/img/structure/B2413198.png)
![6-[4-[2-(2-Chlorophenyl)acetyl]piperazin-1-yl]-1H-pyrimidine-2,4-dione](/img/structure/B2413200.png)
![3-((2-(2,5-dimethylphenyl)-2-oxoethyl)thio)-7-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one](/img/structure/B2413201.png)
